Cas no 139755-95-6 (Pyrazole N-Demethyl Sildenafil)

Pyrazole N-Demethyl Sildenafil is a structurally modified analog of sildenafil, characterized by the replacement of the N-methyl group on the pyrazole ring with a hydrogen atom. This alteration influences its pharmacokinetic and pharmacodynamic properties, potentially offering distinct selectivity or metabolic stability compared to the parent compound. As a PDE5 inhibitor, it retains the core mechanism of action while presenting opportunities for further research into optimized therapeutic profiles. Its chemical modifications may contribute to reduced side effects or improved bioavailability, making it a candidate for investigation in erectile dysfunction or pulmonary hypertension applications. The compound serves as a valuable intermediate or reference standard in pharmaceutical development.
Pyrazole N-Demethyl Sildenafil structure
139755-95-6 structure
Product Name:Pyrazole N-Demethyl Sildenafil
CAS No:139755-95-6
MF:C21H28N6O4S
MW:460.549822807312
CID:902930
PubChem ID:135543792
Update Time:2025-06-14

Pyrazole N-Demethyl Sildenafil Chemical and Physical Properties

Names and Identifiers

    • Pyrazole N-Demethyl Sildenafil
    • 5-[2-ethoxy-5-(4-methylpiperazin-1-yl)sulfonylphenyl]-3-propyl-2,4-dihydropyrazolo[4,3-d]pyrimidin-7-one
    • Pyrazole N-Demethyl
    • 1-[[3-(4,7-Dihydroxy-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxyphenyl]sulfonyl]-4-methyl-piperazine
    • 5-{2-ethoxy-5-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}-3-propyl-2,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
    • 5-(2-ethoxy-5-((4-methylpiperazin-1-yl)
    • J-007311
    • STK623001
    • AKOS030254451
    • 5-[2-ethoxy-5-(4-methylpiperazin-1-yl)sulfonylphenyl]-3-propyl-2,6-dihydropyrazolo[4,3-d]pyrimidin-7-one
    • DB-253312
    • BBL032884
    • 5-(2-ethoxy-5-((4-methylpiperazin-1-yl)sulfonyl)phenyl)-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one? (Sildenafil Impurity
    • UNII-P1243M9SVH
    • CHEMBL2016884
    • P1243M9SVH
    • CS-0166493
    • Piperazine, 1-((3-(4,7-dihydroxy-7-oxo-3-propyl-1H-pyrazolo(4,3-d)pyrimidin-5-yl)-4-ethoxyphenyl)sulfonyl)-4-methyl-
    • Q27285990
    • 5-{2-Ethoxy-5-[(4-Methyl-1-Piperazinyl)Sulfonyl]Phenyl}-3-Propyl-1,6-Dihydro-7H-Pyrazolo[4,3-d]Pyrimidin-7-One
    • 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-[2-ethoxy-5-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]-1,6-dihydro-3-propyl-
    • 5-(2-Ethoxy-5-(4-methylpiperazin-1-ylsulfonyl)phenyl)-3-propyl-1,6-dihydro-7H-pyrazolo(4,3-d)pyrimidin-7-one
    • NS00015057
    • BCP34328
    • SCHEMBL970
    • 5-(2-Ethoxy-5-((4-methyl-1-piperazinyl)sulfonyl)phenyl)-1,6-dihydro-3-propyl-7H-pyrazolo(4,3-d)pyrimidin-7-one
    • 5-(2-Ethoxy-5-((4-methylpiperazin-1-yl)sulfonyl)phenyl)-3-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
    • AKOS005556495
    • 5-[2-ETHOXY-5-(4-METHYLPIPERAZIN-1-YLSULFONYL)PHENYL]-3-PROPYL-1H,6H-PYRAZOLO[4,3-D]PYRIMIDIN-7-ONE
    • 7H-Pyrazolo(4,3-d)pyrimidin-7-one, 5-(2-ethoxy-5-((4-methyl-1-piperazinyl)sulfonyl)phenyl)-1,6-dihydro-3-propyl-
    • 139755-95-6
    • DTXSID00435176
    • DTXCID90386002
    • Inchi: 1S/C21H28N6O4S/c1-4-6-16-18-19(25-24-16)21(28)23-20(22-18)15-13-14(7-8-17(15)31-5-2)32(29,30)27-11-9-26(3)10-12-27/h7-8,13H,4-6,9-12H2,1-3H3,(H,24,25)(H,22,23,28)
    • InChI Key: ZLJVUHMTFSCAGQ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C2=NC3C(C(N2)=O)=NNC=3CCC)C=1)OCC)(N1CCN(C)CC1)(=O)=O

Computed Properties

  • Exact Mass: 493.18700
  • Monoisotopic Mass: 460.18927457g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 808
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 128Ų

Experimental Properties

  • Melting Point: 232-234°C
  • PSA: 160.04000
  • LogP: 2.51110

Pyrazole N-Demethyl Sildenafil Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P842800-1mg
Pyrazole N-Demethyl Sildenafil
139755-95-6
1mg
$ 138.00 2023-09-06
TRC
P842800-5mg
Pyrazole N-Demethyl Sildenafil
139755-95-6
5mg
$ 555.00 2023-09-06
TRC
P842800-10mg
Pyrazole N-Demethyl Sildenafil
139755-95-6
10mg
$ 1058.00 2023-09-06
SHENG KE LU SI SHENG WU JI SHU
sc-212604-1mg
Pyrazole N-Demethyl Sildenafil,
139755-95-6
1mg
¥3234.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-212604-1 mg
Pyrazole N-Demethyl Sildenafil,
139755-95-6
1mg
¥3,234.00 2023-07-10
A2B Chem LLC
AA61579-1mg
7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-[2-ethoxy-5-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]-1,6-dihydro-3-propyl-
139755-95-6
1mg
$1207.00 2024-04-20
A2B Chem LLC
AA61579-5mg
7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-[2-ethoxy-5-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]-1,6-dihydro-3-propyl-
139755-95-6
5mg
$3050.00 2024-04-20

Additional information on Pyrazole N-Demethyl Sildenafil

Comprehensive Overview of Pyrazole N-Demethyl Sildenafil (CAS No. 139755-95-6): Properties, Applications, and Research Insights

Pyrazole N-Demethyl Sildenafil (CAS No. 139755-95-6) is a structurally modified derivative of sildenafil, a well-known compound in pharmaceutical research. This molecule features a pyrazole ring system and lacks the N-demethyl group compared to its parent compound, making it a subject of interest in medicinal chemistry and drug development. Researchers often explore its potential as an intermediate or analog in the synthesis of targeted therapeutics, particularly in the realm of enzyme modulation.

The compound's chemical structure and pharmacological profile have garnered attention due to its relevance in studying phosphodiesterase (PDE) inhibitors. Unlike its parent molecule, Pyrazole N-Demethyl Sildenafil is primarily utilized in academic and industrial research settings, where scientists investigate its binding affinity and selectivity. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted its role in virtual screening and molecular docking studies.

One of the most frequently asked questions about CAS No. 139755-95-6 revolves around its solubility, stability, and synthetic pathways. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are commonly employed to characterize this compound. Its metabolic pathways and bioavailability are also areas of active research, especially in the context of optimizing lead compounds for clinical applications.

In the era of personalized medicine and green chemistry, Pyrazole N-Demethyl Sildenafil has been examined for its potential in sustainable synthesis methods. Researchers are increasingly focusing on catalyst-free reactions and microwave-assisted synthesis to reduce environmental impact while maintaining high yields. These advancements align with global demands for eco-friendly pharmaceutical production.

Another hot topic linked to this compound is its role in drug repurposing studies. With the growing interest in multi-target therapeutics, 139755-95-6 has been evaluated for off-target effects and potential applications beyond its original scope. For instance, some studies suggest its utility in neuroprotective or anti-inflammatory contexts, though further validation is required.

From a regulatory perspective, Pyrazole N-Demethyl Sildenafil is classified as a research chemical and is not approved for human consumption. Laboratories handling this compound must adhere to Good Laboratory Practices (GLP) and ensure proper material safety data sheet (MSDS) compliance. Its handling and storage conditions—such as protection from light and moisture—are critical to maintaining stability.

In summary, Pyrazole N-Demethyl Sildenafil (CAS No. 139755-95-6) represents a niche but valuable tool in modern drug discovery. Its unique structural features, combined with evolving synthetic methodologies and computational approaches, position it as a compound of enduring scientific interest. As research continues to uncover its potential, this molecule may contribute to breakthroughs in targeted therapy and molecular design.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen